1-(2,4-dichlorophenyl)-3-{[2-(1H-indol-3-yl)ethyl]amino}pyrrolidine-2,5-dione

• Molecular Formula: C20H17Cl2N3O2
• Molecular Weight: 402.3 g/mol
• IUPAC Name: 1-(2,4-dichlorophenyl)-3-[2-(1H-indol-3-yl)ethylamino]pyrrolidine-2,5-dione
• InChI: InChI=1S/C20H17Cl2N3O2/c21-13-5-6-18(15(22)9-13)25-19(26)10-17(20(25)27)23-8-7-12-11-24-16-4-2-1-3-14(12)16/h1-6,9,11,17,23-24H,7-8,10H2
• InChI Key: RZTSMJKBCGDWBN-UHFFFAOYSA-N
• Canonical SMILES: C1C(C(=O)N(C1=O)C2=C(C=C(C=C2)Cl)Cl)NCCC3=CNC4=CC=CC=C43

Description

1-(2,4-Dichlorophenyl)-3-{[2-(1H-indol-3-yl)ethyl]amino}pyrrolidine-2,5-dione is a synthetic pyrrolidine-2,5-dione derivative featuring a 2,4-dichlorophenyl group at the N1 position and a 2-(1H-indol-3-yl)ethylamino substituent at the C3 position. Its molecular formula is C20H16Cl2N3O2 (assuming structural similarity to ), with a molecular weight of approximately 397.27 g/mol. The dichlorophenyl and indole moieties contribute to its lipophilicity (predicted logP ~2.06) and polar surface area (~57.86 Ų), influencing its pharmacokinetic properties .

Comparison with Similar Compounds

Comparison with Structural Analogs

Structural Modifications and Substituent Effects

The compound’s structural analogs vary in aryl groups, indole substitutions, and linker regions. Key comparisons include:

Compound	Key Structural Features	Molecular Weight (g/mol)	logP	Pharmacological Targets
Target Compound	2,4-dichlorophenyl; 2-(1H-indol-3-yl)ethylamino	~397.27	~2.06	5-HT1A, SERT (hypothesized)
1-(2-Chlorophenyl)-3-{[2-(5-methoxy-1H-indol-3-yl)ethyl]amino} analog	2-chlorophenyl; 5-methoxy-indole substitution	397.86	2.06	Not reported
1-{4-[3-(1H-Indol-3-yl)piperidin-1-yl]butyl}-3-(1H-indol-3-yl) derivative	Piperidine linker; dual indole substituents	~565.70 (estimated)	Not reported	Dual 5-HT1A/SERT affinity
3-(1H-Indol-3-yl)pyrrolidine-2,5-dione derivatives (4–12)	7-azaindole or pyridine modifications; variable alkyl linkers	~450–500 (estimated)	Not reported	Dual 5-HT1A/SERT binding

• Indole Substitutions : Unlike 5-methoxy-indole derivatives (e.g., ), the target compound’s unmodified indole may reduce steric hindrance, favoring interactions with hydrophobic receptor pockets .
• Linker Flexibility: The ethylamino linker in the target compound provides greater conformational flexibility compared to rigid piperidine or polycyclic linkers in analogs (e.g., ), which could modulate selectivity .

Pharmacological and Functional Comparisons

Receptor Binding Profiles

While direct binding data for the target compound are unavailable, structurally related derivatives exhibit:

• 5-HT1A Affinity: Analogs with arylpiperazine moieties (e.g., 4f, 4g) show nanomolar-range Ki values (e.g., 2–15 nM) for 5-HT1A receptors .
• SERT Inhibition : Derivatives with elongated alkyl linkers (e.g., butyl chains in 6a–6b) demonstrate moderate SERT inhibition (IC50 ~50–100 nM) .

Antibacterial Activity

Indole-thiourea derivatives (e.g., ) show antibacterial activity against S.